Cas no 36880-33-8 (5-Ethylthiophene-2-carbaldehyde)

• Product Name: 5-Ethylthiophene-2-carbaldehyde
• CAS No: 36880-33-8
• MF: C₇H₈OS
• MW: 140.202820777893
• MDL: MFCD00143457
• CID: 54643
• PubChem ID: 24872780
• Update Time: 2026-05-14

5-Ethylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Ethylthiophene-2-carbaldehyde
• 5-Ethyl-2-thiophenecarboxaldehyde
• 2-Ethyl-5-formylthiophene
• 5-Ethyl-2-thiophencarboxaldehyde
• 5-ethyl-2-thiophenecarbaldehyde
• 5-ethylthiene-2-carbaldehyde
• 5-ethylthiophen-2-carboxaldehyde
• 5-ethyl-thiophene-2-carbaldehyde
• 5-ethylthiophene-2-carboxaldehyde

• MDL： MFCD00143457
• Inchi： 1S/C7H8OS/c1-2-6-3-4-7(5-8)9-6/h3-5H,2H2,1H3
• InChI Key： CLQXZICUPGZTPE-UHFFFAOYSA-N
• SMILES： C(C1SC(C=O)=CC=1)C
• BRN： 108539

Computed Properties

• Exact Mass: 140.03000
• Monoisotopic Mass: 140.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.2
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.12 g/mL at 25 °C(lit.)
• Melting Point: 65°C
• Boiling Point: 65 °C/2 mmHg(lit.)
• Flash Point: 109 ºC
• Refractive Index: n20/D 1.57(lit.)
• PSA: 45.31000
• LogP: 2.12300
• Solubility: Not determined
• Sensitiveness: Air Sensitive

5-Ethylthiophene-2-carbaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Safety Term：S24/25
• TSCA：Yes
• Risk Phrases：R20/21/22
• Storage Condition：Cold storage